Cas no 2000048-79-1 (4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol)

• Product Name: 4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol
• CAS No: 2000048-79-1
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• MDL: MFCD31810728
• CID: 5238680
• PubChem ID: 138987576
• Update Time: 2025-10-25

4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(4-methyl-5-thiazolyl)-
• (4-(4-Methylthiazol-5-yl)phenyl)methanol
• 4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol

• MDL： MFCD31810728
• Inchi： 1S/C11H11NOS/c1-8-11(14-7-12-8)10-4-2-9(6-13)3-5-10/h2-5,7,13H,6H2,1H3
• InChI Key： UXQKKRTYIWULHL-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(C2SC=NC=2C)C=C1

Additional information on 4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol

Comprehensive Overview of 4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol (CAS No. 2000048-79-1)

4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol (CAS No. 2000048-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and phenylmethanol moieties, is a subject of interest due to its potential applications in drug discovery and material science. Researchers are increasingly exploring its properties, such as its molecular stability, bioactivity, and synthetic versatility, to unlock new possibilities in medicinal chemistry.

The structural framework of 4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol includes a thiazole ring, a heterocyclic component known for its presence in biologically active molecules. This feature makes the compound a promising candidate for targeting enzyme inhibition and receptor modulation, which are critical in treating various diseases. Recent studies highlight its potential role in anti-inflammatory and antimicrobial applications, aligning with the growing demand for novel therapeutic agents in the post-pandemic era.

In the context of green chemistry and sustainable synthesis, 4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol has been evaluated for its compatibility with eco-friendly reaction conditions. The compound's solubility and reactivity in water-based systems are under investigation, addressing the industry's shift toward reducing organic solvent use. This aligns with global trends emphasizing environmentally friendly chemical processes and carbon footprint reduction.

From a commercial perspective, the demand for high-purity 4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol is rising, particularly in the pharmaceutical intermediates market. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of drug development pipelines. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure the compound's quality control and batch consistency, which are critical for regulatory compliance.

Another area of interest is the compound's potential in material science, where its aromatic and heterocyclic properties could contribute to advanced polymer designs or organic electronics. Researchers are exploring its thermal stability and electrochemical behavior to assess its suitability for applications such as conductive coatings or sensor technologies.

Frequently asked questions about 4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol include inquiries about its synthesis protocols, safety data, and commercial availability. Addressing these queries, this compound is typically synthesized via multistep organic reactions, with detailed procedures available in peer-reviewed journals. While it is not classified as hazardous, standard laboratory precautions are recommended during handling.

In summary, 4-(4-methyl-1,3-thiazol-5-yl)phenylmethanol (CAS No. 2000048-79-1) represents a multifaceted compound with broad applicability across life sciences and industrial chemistry. Its ongoing study reflects the intersection of innovation, sustainability, and healthcare advancement, making it a noteworthy subject for future research and development.